Cas no 4691-71-8 (4-cyano-2-hydroxybenzoic acid)

• Product Name: 4-cyano-2-hydroxybenzoic acid
• CAS No: 4691-71-8
• MF: C₈H₅NO₃
• MW: 163.130202054977
• MDL: MFCD16999168
• CID: 3386565
• PubChem ID: 15691200
• Update Time: 2025-04-24

4-cyano-2-hydroxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• BENZOIC ACID, 4-CYANO-2-HYDROXY-
• 4-cyano-2-hydroxybenzoic acid
• H26792
• EN300-173010
• Z1255363166
• MFCD16999168
• CS-0373272
• EAA69171
• 4-cyanosalicylic acid
• AKOS025146416
• MB26600
• 4691-71-8
• SCHEMBL4962858
• 850-525-1
• 4-CYANO-2-HYDROXYBENZOICACID

• MDL： MFCD16999168
• Inchi： 1S/C8H5NO3/c9-4-5-1-2-6(8(11)12)7(10)3-5/h1-3,10H,(H,11,12)
• InChI Key： RESKSOIIHUXLOJ-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=C(C#N)C=C1O

Computed Properties

• Exact Mass: 163.026943022Da
• Monoisotopic Mass: 163.026943022Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 81.3Ų

Experimental Properties

• Density: Not available
• Melting Point: Not available
• Boiling Point: Not available
• Flash Point: Not available
• Vapor Pressure: Not available

4-cyano-2-hydroxybenzoic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Hydroxybenzoic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Hydroxybenzoic acid derivatives

Additional information on 4-cyano-2-hydroxybenzoic acid

4-Cyano-2-Hydroxybenzoic Acid (CAS No. 4691-71-8): A Comprehensive Overview

The compound 4-Cyano-2-Hydroxybenzoic Acid, also known by its CAS number 4691-71-8, is a significant molecule in the field of organic chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential applications in various scientific domains. In this article, we will delve into the synthesis, properties, and recent advancements related to 4-Cyano-2-Hydroxybenzoic Acid, providing a detailed and up-to-date analysis.

The molecular structure of 4-Cyano-2-Hydroxybenzoic Acid consists of a benzoic acid backbone with a cyano group (-CN) at the para position and a hydroxyl group (-OH) at the meta position. This arrangement imparts distinctive electronic and steric properties to the molecule, making it suitable for diverse chemical reactions. Recent studies have highlighted its role as a precursor in the synthesis of advanced materials, including coordination polymers and metal-organic frameworks (MOFs). The ability of this compound to act as a versatile building block has been extensively explored in academic research.

One of the most notable applications of 4-Cyano-2-Hydroxybenzoic Acid is in the development of stimuli-responsive materials. Researchers have demonstrated that this compound can be incorporated into polymer networks that exhibit responsive behavior under external stimuli such as light, temperature, or pH changes. These materials hold promise for use in sensors, drug delivery systems, and smart textiles. For instance, a study published in 2023 revealed that incorporating 4-Cyano-2-Hydroxybenzoic Acid into polyurethane matrices significantly enhanced their mechanical properties and responsiveness to environmental changes.

In addition to its role in material science, 4-Cyano-2-Hydroxybenzoic Acid has also been investigated for its potential in catalysis. The cyano group in the molecule acts as an electron-withdrawing substituent, which can enhance the catalytic activity of metal complexes. Recent experiments have shown that metalloporphyrins derived from this compound exhibit superior catalytic performance in oxidation reactions, making them attractive candidates for industrial applications.

The synthesis of 4-Cyano-2-Hydroxybenzoic Acid typically involves multi-step organic reactions, including nucleophilic substitution and oxidation processes. Researchers have developed efficient synthetic routes that minimize waste and improve yield. For example, a 2023 study reported a green chemistry approach using microwave-assisted synthesis to produce high-purity samples of this compound with minimal environmental impact.

Beyond its chemical applications, 4-Cyano-2-Hydroxybenzoic Acid has also been studied for its biological properties. Preliminary assays suggest that this compound may exhibit antimicrobial activity against certain bacterial strains. While further research is needed to validate these findings, they open up potential avenues for its use in pharmaceuticals or biotechnology.

In conclusion, 4-Cyano-2-Hydroxybenzoic Acid (CAS No. 4691-71-8) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure enables it to serve as a building block for advanced materials, catalysts, and potentially bioactive compounds. As research continues to uncover new properties and uses for this molecule, it is likely to play an increasingly important role in both academic and industrial settings.